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Compound of Interest

Compound Name: TP-238 hydrochloride

Cat. No.: B3026080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TP-238 hydrochloride is a potent and selective chemical probe for the bromodomains of Cat

Eye Syndrome Chromosome Region, Candidate 2 (CECR2) and Bromodomain and PHD

Finger Transcription Factor (BPTF). Emerging evidence implicates both CECR2 and BPTF in

the regulation of crucial neurodevelopmental processes. Dysregulation of these epigenetic

readers has been linked to specific neurological disorders, positioning TP-238 as a valuable

tool for investigating the underlying molecular mechanisms and exploring potential therapeutic

avenues. This technical guide provides an in-depth overview of TP-238 hydrochloride, its

targets, and its potential applications in neurological disorder studies, complete with

quantitative data, experimental protocols, and pathway visualizations.

Physicochemical and Pharmacological Properties of
TP-238
TP-238 is a cell-penetrant small molecule inhibitor. The hydrochloride salt form is commercially

available, offering improved solubility and ease of use in experimental settings.

Table 1: Physicochemical Properties of TP-238 Hydrochloride
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Property Value

Molecular Formula C₂₂H₃₀N₆O₃S·HCl

Molecular Weight 495.04 g/mol

Solubility Soluble in DMSO and water

Storage Store at -20°C

Quantitative Analysis of Target Engagement and
Selectivity
TP-238 exhibits high affinity for the bromodomains of CECR2 and BPTF. The following tables

summarize the in vitro and cellular potency and selectivity of TP-238.

Table 2: In Vitro Binding Affinity and Inhibitory Potency of TP-238

Target Assay Type Value Reference

CECR2 IC₅₀ (AlphaScreen) 30 nM [1]

BPTF IC₅₀ (AlphaScreen) 350 nM [1]

CECR2 Kd (ITC) 10 nM [1]

BPTF Kd (ITC) 120 nM [1]

Table 3: Cellular Target Engagement of TP-238

Target Assay Type Value Cell Line Reference

CECR2
EC₅₀

(NanoBRET™)
200-300 nM HEK293 [1]

BPTF
EC₅₀

(NanoBRET™)
200-300 nM HEK293 [1]

Table 4: Selectivity Profile of TP-238
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Off-Target Assay Type Value Notes Reference

BRD9 IC₅₀ 1.4 µM
Closest off-target

bromodomain
[1]

Kinase Panel

(338 kinases)
Activity Assay

No significant

activity
Tested at 1 µM [1]

Signaling Pathways and Mechanism of Action
CECR2 and BPTF are key components of chromatin remodeling complexes that regulate gene

expression. By inhibiting their bromodomains, TP-238 prevents the recognition of acetylated

lysine residues on histone tails, thereby modulating the transcription of target genes involved in

neuronal development and function.
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Click to download full resolution via product page

Caption: Mechanism of action of TP-238 in modulating gene transcription.

Experimental Protocols
In Vitro Assays
1. AlphaScreen™ Assay for IC₅₀ Determination

This assay is used to measure the inhibitory potency of TP-238 on the binding of CECR2 or

BPTF bromodomains to an acetylated histone peptide.
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Materials: Recombinant human CECR2/BPTF bromodomain protein, biotinylated acetylated

histone H4 peptide, Streptavidin-coated Donor beads, Glutathione-coated Acceptor beads,

TP-238 hydrochloride, assay buffer.

Procedure:

Prepare a serial dilution of TP-238 hydrochloride.

In a 384-well plate, add the recombinant bromodomain protein, biotinylated peptide, and

the diluted TP-238.

Incubate at room temperature.

Add a mixture of Donor and Acceptor beads.

Incubate in the dark.

Read the plate on an AlphaScreen-compatible plate reader.

Calculate IC₅₀ values from the resulting dose-response curve.

2. Isothermal Titration Calorimetry (ITC) for Kd Determination

ITC directly measures the heat change upon binding of TP-238 to the target bromodomain to

determine the dissociation constant (Kd).

Materials: Recombinant human CECR2/BPTF bromodomain protein, TP-238
hydrochloride, ITC buffer.

Procedure:

Load the recombinant bromodomain protein into the sample cell of the ITC instrument.

Load a concentrated solution of TP-238 into the injection syringe.

Perform a series of injections of TP-238 into the sample cell while monitoring the heat

change.
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Analyze the resulting data to determine the Kd, stoichiometry, and thermodynamic

parameters of the binding interaction.

Cell-Based Assays
1. NanoBRET™ Target Engagement Assay

This assay measures the engagement of TP-238 with its target proteins within living cells.

Materials: HEK293 cells, plasmid encoding NanoLuc®-CECR2 or NanoLuc®-BPTF fusion

protein, NanoBRET™ fluorescent tracer, TP-238 hydrochloride, cell culture medium, Nano-

Glo® substrate.

Procedure:

Transfect HEK293 cells with the appropriate NanoLuc® fusion plasmid.

Plate the transfected cells in a 96-well plate.

Treat the cells with a serial dilution of TP-238 hydrochloride.

Add the NanoBRET™ fluorescent tracer.

Add the Nano-Glo® substrate.

Measure the BRET signal using a luminometer.

Calculate EC₅₀ values from the resulting dose-response curve.
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Caption: Workflow for the NanoBRET™ target engagement assay.
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In Vivo Studies in Neurological Disorder Models
While specific in vivo protocols for TP-238 hydrochloride in neurological disorder models are

not yet widely published, a generalizable approach based on studies with other bromodomain

inhibitors in CNS models can be adapted.

Representative In Vivo Efficacy Study in a Mouse Model of Neurodevelopmental Disorder:

Animal Model: A genetically engineered mouse model recapitulating a specific

neurodevelopmental disorder (e.g., a mouse model for a BPTF-related disorder).

Drug Formulation and Administration:

Formulate TP-238 hydrochloride in a vehicle suitable for in vivo administration (e.g.,

saline, DMSO/polyethylene glycol).

Determine the optimal dose and route of administration (e.g., intraperitoneal injection, oral

gavage) through pharmacokinetic and tolerability studies.

Experimental Design:

Acclimate animals to the housing conditions.

Randomly assign animals to treatment groups (vehicle control, TP-238 at different doses).

Administer the treatment for a predefined period.

Monitor animals for any adverse effects.

Outcome Measures:

Behavioral analysis: Conduct a battery of behavioral tests to assess relevant neurological

functions (e.g., learning and memory, social interaction, motor coordination).

Histological and molecular analysis: At the end of the study, collect brain tissue for

analysis of target engagement, downstream gene expression changes, and

neuropathological markers.
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Caption: Generalized workflow for an in vivo study using TP-238.
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Applications in Neurological Disorder Research
The unique targeting profile of TP-238 hydrochloride makes it a valuable tool for investigating

a range of neurological disorders where CECR2 and BPTF are implicated.

Neurodevelopmental Disorders: Given the essential roles of CECR2 in neurulation and

BPTF in overall neural development, TP-238 can be used to probe the consequences of their

inhibition in models of neurodevelopmental disorders such as Cat Eye Syndrome and BPTF-

related neurodevelopmental disorders.[1]

Neurodegenerative Diseases: The involvement of chromatin remodeling in the pathogenesis

of neurodegenerative diseases suggests that TP-238 could be used to explore the

therapeutic potential of targeting CECR2 and BPTF in these conditions.

Brain Tumors: The role of BPTF in certain cancers opens up the possibility of investigating

TP-238 in preclinical models of brain tumors.

Conclusion
TP-238 hydrochloride is a potent and selective chemical probe that provides a unique

opportunity to investigate the roles of CECR2 and BPTF in the context of neurological

disorders. The data and protocols presented in this guide offer a solid foundation for

researchers to design and execute experiments aimed at elucidating the molecular

mechanisms underlying these conditions and to explore novel therapeutic strategies. As

research in this area progresses, TP-238 is poised to become an indispensable tool in the field

of neuroepigenetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TP-238 Hydrochloride: A Technical Guide for
Neurological Disorder Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026080#tp-238-hydrochloride-for-neurological-
disorder-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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